Cas no 72437-63-9 (Ethyl allyldisulfide)

Ethyl allyldisulfide Properties

Names and Identifiers

• Ethyl allyl disulfide
• 3-(ethyldisulfanyl)prop-1-ene
• 3-(ethyldisulfanyl)-1-propene
• 4,5-dithia-1-heptene
• Aethyl-allyl-disulfid
• allyl ethyl disulfide
• allyl-ethyl-disulfane
• Disulfide,ethyl2-propen-1-yl
• AKOS015897429
• FT-0655480
• A837528
• DTXSID70335497
• 1-Allyl-2-ethyldisulfane
• SCHEMBL576155
• DJLRNCWMAKPXJF-UHFFFAOYSA-N
• 72437-63-9
• +Expand

• InChIKey： DJLRNCWMAKPXJF-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10S2/c1-3-5-7-6-4-2/h3H,1,4-5H2,2H3
• SMILES： C(SSCC)C=C

Computed Properties

• Exact Mass: 134.02200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 134.022
• Heavy Atom Count: 7
• Complexity: 43.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 50.6A^2

Experimental Properties

• LogP: 2.57370
• PSA: 50.60000
• Boiling Point: 160 ºC
• Flash Point: 49 ºC
• Density: 1.001